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Introduction
Midesteine, also known as MR-889, is a synthetic, cyclic thiolic compound that acts as a

reversible, slow-binding, and competitive inhibitor of human neutrophil elastase (ELA2), also

known as leukocyte elastase.[1][2] ELA2 is a serine protease stored in the azurophilic granules

of neutrophils.[3] Upon inflammation, neutrophils release ELA2, which plays a critical role in

host defense by degrading proteins of pathogens and host tissues.[3] However, excessive or

unregulated ELA2 activity is implicated in the pathology of various inflammatory diseases,

including chronic obstructive pulmonary disease (COPD), by causing destructive tissue

damage.[4] Midesteine serves as a valuable tool compound for researchers studying the

physiological and pathological roles of ELA2, and for professionals in drug development

exploring ELA2 inhibition as a therapeutic strategy.

Data Presentation
Quantitative Data for Midesteine (MR-889)
The following table summarizes the key quantitative parameters of Midesteine's interaction

with human neutrophil elastase (ELA2).
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Parameter Value
Enzyme
Source

Method Reference

Inhibition

Constant (Ki)
1.27 ± 0.15 µM

Human

Leukocyte

Elastase

Pre-steady-state

kinetics
[1]

1.38 µM

Human

Leukocyte

Elastase

Steady-state

kinetics
[1][2]

Association Rate

Constant (kon)

2363 ± 15 M-1s-

1

Human

Leukocyte

Elastase

Pre-steady-state

kinetics
[1]

Dissociation

Rate Constant

(koff)

3.01 ± 0.34 x 10-

3 s-1

Human

Leukocyte

Elastase

Pre-steady-state

kinetics
[1]

Clinical Trial

Dosage (Oral)

500 mg b.i.d. for

4 weeks

N/A (Human

Study)

Double-blind,

randomized,

placebo-

controlled trial in

COPD patients

[5]

Signaling Pathways and Experimental Workflows
ELA2-Mediated Tissue Damage Pathway
The following diagram illustrates the central role of ELA2 in the inflammatory cascade leading

to tissue degradation, a process that can be investigated using Midesteine.
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Start

Prepare Reagents:
- ELA2 Enzyme
- Assay Buffer

- Fluorogenic Substrate
- Midesteine (Test Inhibitor)

- Control Inhibitor

Plate Setup (96-well):
- Test Compound Wells
- Inhibitor Control Wells
- Enzyme Control Wells

- Background Control Wells

Add Midesteine (or control)
to appropriate wells

Add ELA2 Enzyme to all wells
(except background)

Incubate for 5 minutes at 37°C

Add Fluorogenic Substrate
to all wells

Measure Fluorescence (kinetic mode)
Ex/Em = 400/505 nm for 30 min at 37°C

Analyze Data:
- Calculate initial rates

- Determine % inhibition
- Calculate IC50/Ki

End

Add_Inhor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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